2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide

• Molecular Formula: C17H21N3O5S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 2-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C17H21N3O5S/c1-20(12-17(21)19-11-13-6-8-18-9-7-13)26(22,23)14-4-5-15(24-2)16(10-14)25-3/h4-10H,11-12H2,1-3H3,(H,19,21)
• InChI Key: OQJBCIOGXQYWNC-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NCC1=CC=NC=C1)S(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide, also known as DMAPT, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. DMAPT has been shown to have a broad range of biological effects, including anti-inflammatory, anti-angiogenic, and anti-tumor activities.

Mechanism of Action

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide exerts its anti-tumor effects through multiple mechanisms. It has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of cell survival, proliferation, and inflammation. 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide also inhibits the activity of thioredoxin reductase, an enzyme that plays a key role in redox regulation and cell signaling. In addition, 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide has been shown to have a broad range of biological effects, including anti-inflammatory, anti-angiogenic, and anti-tumor activities. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a key role in the development of inflammation and cancer. 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide also inhibits the formation of new blood vessels, which is a critical step in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide is its ability to inhibit multiple pathways involved in cancer development and progression. This makes it a promising candidate for combination therapy with other anti-cancer agents. However, 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide has some limitations for lab experiments, including its poor solubility in water and its instability in biological fluids. These limitations can be overcome by using appropriate solvents and storage conditions.

Future Directions

Future research on 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide should focus on its potential therapeutic applications in different types of cancer, as well as its combination with other anti-cancer agents. In addition, more studies are needed to elucidate the molecular mechanisms underlying its anti-tumor effects and to identify biomarkers that can predict its efficacy in cancer patients. Finally, the development of more stable and soluble formulations of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide could improve its clinical utility.

Synthesis Methods

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide can be synthesized using a multi-step process starting from commercially available 3,4-dimethoxybenzaldehyde. The first step involves the reaction of 3,4-dimethoxybenzaldehyde with methylsulfonyl chloride to form the corresponding sulfonate ester. The sulfonate ester is then reacted with methylamine to form the sulfonamide intermediate. Finally, the sulfonamide intermediate is reacted with 4-pyridinemethanol to form the desired product, 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide.

Scientific Research Applications

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, prostate, lung, and pancreatic cancer cells. 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-pyridinylmethyl)acetamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.